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Compound of Interest

Compound Name: Lanthanum decanoate

Cat. No.: B15349845 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lanthanum decanoate, with the molecular formula C₃₀H₅₇LaO₆, is a lanthanum salt of

decanoic acid. As a member of the lanthanide carboxylate family, it possesses unique chemical

and physical properties that make it a compound of interest for various applications, ranging

from materials science to potential therapeutic interventions. This technical guide provides a

comprehensive overview of lanthanum decanoate, including its synthesis, physicochemical

properties, and potential mechanisms of action, with a focus on its relevance to research and

drug development.

Physicochemical Properties
Lanthanum decanoate is a coordination complex formed between the trivalent lanthanum ion

(La³⁺) and three decanoate anions. The long alkyl chains of the decanoate ligands impart

significant lipophilicity to the molecule.
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Property Value Reference

Molecular Formula C₃₀H₅₇LaO₆

Molecular Weight 652.68 g/mol

CAS Number 62654-13-1

Synonyms

Lanthanum(3+) decanoate,

Trisdecanoic acid lanthanum

salt

Appearance White powder

Solubility
Insoluble in water, soluble in

nonpolar organic solvents

Synthesis and Experimental Protocols
The synthesis of lanthanum decanoate can be achieved through various methods, including

precipitation and microwave-assisted synthesis.

Microwave-Assisted Synthesis of Lanthanum Decanoate
Nanoparticles
This method has been reported for the facile synthesis of lanthanide decanoate nanoparticles.

Experimental Protocol:

Precursor Preparation: A solution of lanthanum(III) nitrate hexahydrate (La(NO₃)₃·6H₂O) is

prepared in a mixture of ethanol and deionized water.

Reaction Mixture: Decanoic acid is added to the lanthanum nitrate solution. The molar ratio

of lanthanum to decanoic acid is typically 1:3.

Microwave Irradiation: The reaction mixture is subjected to microwave irradiation. The power

and duration of irradiation are critical parameters to control the size and morphology of the

resulting nanoparticles.
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Purification: The resulting precipitate of lanthanum decanoate is collected by centrifugation,

washed multiple times with ethanol and water to remove unreacted precursors, and then

dried under vacuum.

Characterization:

Transmission Electron Microscopy (TEM): To determine the size, shape, and morphology of

the nanoparticles.

Powder X-ray Diffraction (PXRD): To confirm the crystalline structure of the lanthanum
decanoate.

Differential Scanning Calorimetry (DSC): To study the thermal properties, including phase

transitions.

General Precipitation Method for Lanthanum
Carboxylates
A more general method for synthesizing lanthanum carboxylates involves the reaction of a

soluble lanthanum salt with a carboxylate salt.

Experimental Protocol:

Solution Preparation: An aqueous solution of lanthanum(III) chloride (LaCl₃) or lanthanum(III)

nitrate (La(NO₃)₃) is prepared. A separate solution of sodium decanoate is prepared in water

or a suitable solvent.

Precipitation: The lanthanum salt solution is slowly added to the sodium decanoate solution

with constant stirring. A white precipitate of lanthanum decanoate will form immediately.

Purification: The precipitate is collected by filtration, washed thoroughly with deionized water

to remove sodium salts and other impurities, and then dried in a desiccator or under vacuum.

Potential Applications in Research and Drug
Development
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The unique properties of lanthanum and its compounds have led to their investigation in

various biomedical applications. Lanthanum compounds are being explored for their potential

in drug delivery systems and as therapeutic agents themselves.

Drug Delivery Vehicle
The lipophilic nature of lanthanum decanoate makes it a candidate for the formulation of lipid-

based drug delivery systems, such as solid lipid nanoparticles (SLNs) or nanostructured lipid

carriers (NLCs). These systems can encapsulate hydrophobic drugs, improve their solubility

and bioavailability, and provide controlled release.

Therapeutic Potential: Targeting Calcium Signaling
Pathways
Lanthanum ions (La³⁺) are known to be potent blockers of various calcium channels.[1] Due to

their similar ionic radius and charge density to Ca²⁺, La³⁺ ions can compete with calcium for

binding sites on these channels, thereby inhibiting calcium influx.[1] This property is of

significant interest in drug development for conditions where aberrant calcium signaling is

implicated.

Furthermore, lanthanum ions have been shown to be agonists of the calcium-sensing receptor

(CaSR), a G-protein coupled receptor that plays a crucial role in regulating systemic calcium

homeostasis.[2]

Proposed Mechanism of Action and Signaling
Pathway
While specific studies on the signaling pathways of lanthanum decanoate are limited, a logical

hypothesis can be formulated based on the known biological activities of lanthanum ions. Upon

administration, lanthanum decanoate would be expected to dissociate, releasing La³⁺ ions,

which can then interact with cellular signaling components.

A proposed mechanism of action involves the modulation of intracellular calcium levels through

the blockade of plasma membrane calcium channels and interaction with the calcium-sensing

receptor.
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Proposed signaling pathway of Lanthanum Decanoate.

Experimental Workflow for Investigating
Therapeutic Potential
For drug development professionals, a logical workflow to investigate the therapeutic potential

of lanthanum decanoate would involve a series of in vitro and in vivo studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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